1-[(Azepan-1-yl)methyl]cyclobutan-1-ol

• IUPAC Name: 1-(azepan-1-ylmethyl)cyclobutan-1-ol
• InChI: InChI=1S/C11H21NO/c13-11(6-5-7-11)10-12-8-3-1-2-4-9-12/h13H,1-10H2
• InChI Key: MYNKHZDEHVPWNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2(CCC2)O
• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol

Description

Synthesis Analysis

The synthesis of cyclobutanes, which are part of the structure of “1-[(Azepan-1-yl)methyl]cyclobutan-1-ol”, can be achieved through various methods. For instance, the Suzuki-Miyaura coupling reaction of potassium cyclopropyl- and cyclobutyltrifluoroborates can yield various substituted aryl cyclopropanes and cyclobutanes. Another method involves a copper hydride-catalyzed, enantioselective, intramolecular hydroalkylation of halide-tethered styrenes.

Chemical Reactions Analysis

Cyclobutanes can undergo various chemical reactions. For example, they can react with a wide range of electrophiles to form a diverse set of 1,1,3-trisubstituted cyclobutanes with high diastereoselectivity via difunctionalization of the strained central C-C σ-bond.

Scientific Research Applications

Synthesis and Reactivity

• Peptidotriazoles on Solid Phase : This study demonstrates the regiospecific copper(I)-catalyzed 1,3-dipolar cycloaddition of terminal alkynes to azides on solid-phase, producing diversely 1,4-substituted [1,2,3]-triazoles in peptide backbones or side chains. The methodology suggests potential pathways for incorporating similar structures into complex molecules for pharmaceutical research (Tornøe, Christensen, & Meldal, 2002).

• Thermal Reorganization of Cyclobutanes : A study explores the thermal reaction of cyclobuta[b]pyrroles, leading to substituted 3H-azepines. The kinetics measured provide insights into the activation energy and mechanism of reorganization, relevant for designing synthetic routes to cyclobutane-based heterocycles (Satake, Saitoh, Kimura, & Morosawa, 1994).

Potential Applications

• Antimicrobial Activity of Schiff Base Ligands : Research into Schiff base ligands containing cyclobutane rings demonstrates their potential antimicrobial activity. This highlights the possible application of cyclobutane derivatives in developing new antimicrobial agents (Cukurovalı, Yilmaz, Özmen, & Ahmedzade, 2002).

• Asymmetric Synthesis and Catalysis : A study on the asymmetric synthesis of azepine-fused cyclobutanes provides insight into overcoming the challenge of chirality loss during the Wagner-Meerwein rearrangement. This research could inform the development of asymmetric catalytic processes involving cyclobutanes (Li & Yu, 2019).